N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H20N6O4S2/c1-13-14(2)26-31-20(13)27-33(29,30)17-10-8-16(9-11-17)22-18(28)12-32-21-23-19(24-25-21)15-6-4-3-5-7-15/h3-11,27H,12H2,1-2H3,(H,22,28)(H,23,24,25)
• InChI Key: GSKSNSJJNBDWKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CSC3=NNC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H20N6O4S2
• Molecular Weight: 484.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the condensation of heterocyclic thiols with chloroacetamides in the presence of anhydrous potassium carbonate. For example, compounds with a 1,2,4-triazole ring system have been synthesized by reacting 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol with 2-Chloro-N-(aryl)acetamide (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011). This method could potentially be adapted for the synthesis of N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide by selecting appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of such compounds can be elucidated using techniques like NMR, mass spectrometry, IR spectroscopy, and elemental analysis. For instance, NMR and IR spectroscopy have been employed to assign the structure of related compounds, confirming the presence of characteristic functional groups and the overall framework of the molecule (Panchal & Patel, 2011).